Cas no 73978-41-3 (2,4-Diamino-6-(hydroxymethyl)pteridine Hydrochloride)

• Product Name: 2,4-Diamino-6-(hydroxymethyl)pteridine Hydrochloride
• CAS No: 73978-41-3
• Molecular Formula: C₇H₉ClN₆O
• Molecular Weight: 228.6390
• MDL: MFCD00191246
• CID: 90621
• PubChem ID: 24878547

2,4-Diamino-6-(hydroxymethyl)pteridine Hydrochloride Properties

Names and Identifiers

• (2,4-Diaminopteridin-6-yl)methanol hydrochloride
• (2,4-DIAMINOPTERIDIN-6-YL)METHANOL HYDROCHLORIDE HYDRATE
• 2,4-DIAMINO-6-(HYDROXYMETHYL)PTERIDINE HYDROCHLORIDE HYDRATE
• 2,4-Diamino-8-(hydroxymethyl)pteridinehydrochloride
• 2,4-Diamino-6-(Hydroxymethyl)pteridine HCl
• 2,4-Diamino-6-(hydroxymethyl)pteridine hydrochloride
• 2,4-diamino-6-(hydroxymethyl)-pteridine hydrochloride
• (2,4-DIAMINOPTERIDIN-6-YL)METHANOL HCL
• 6-Pteridinemethanol, 2,4-diamino-, hydrochloride
• 2,4-diamino-6-hydroxymethylpteridine hydrochloride
• 6-Pteridinemethanol, 2,4-diamino-, monohydrochloride
• (2,4-diaminopteridin-6-yl)methan-1-ol, chloride
• 2,4-Diamino-6-(hydroxymethyl)pteridinehydrochloride
• 2,4-diamino-6-(hydroxymethyl)
• 73978-41-3
• PS-7744
• 2,4-Diaminopyrimido[4,5-b]pyrazine-6-methanol monohydrochloride
• CS-W008143
• SCHEMBL3101407
• BCP09302
• W-200498
• AKOS005254571
• FT-0609967
• (2,4-Diaminopteridin-6-yl)methanol Hydrochloride; Methotrexate Imp. A (EP) as Hydrochloride; Methotrexate Impurity A as Hydrochloride
• (2,4-diaminopteridin-6-yl)methanol;hydrochloride
• (2,4-Diamino-6-pteridinyl)methanol hydrochloride
• (2,4-Diaminopteridin-6-yl)methanolhydrochloridehydrate
• SY063959
• (2,4-Diaminopteridin-6-yl)methanolhydrochloride
• XZHMPUJCSYVIQL-UHFFFAOYSA-N
• MFCD00191246
• GEO-00919
• Methotrexate Imp. as Hydrochloride: (2,4-Diaminopteridin- 6-yl)methanol Hydrochloride
• (2,4-Diaminopteridin-6-yl)methanol xhydrochloride
• 2,4-diamino-6-(hydroxymethyl)pteridine hydrocloride
• 100462-86-0

• MDL： MFCD00191246
• InChIKey： XZHMPUJCSYVIQL-UHFFFAOYSA-N
• Inchi： 1S/C7H8N6O.ClH/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4;/h1,14H,2H2,(H4,8,9,10,12,13);1H
• SMILES： Cl[H].O([H])C([H])([H])C1=C([H])N=C2C(C(N([H])[H])=NC(N([H])[H])=N2)=N1

Computed Properties

• Exact Mass: 228.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 228.053
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 124

Experimental Properties

• LogP: 1.04090
• PSA: 123.83000
• Boiling Point: 636.5°C at 760 mmHg
• Melting Point: 220 °C (lit.)
• Flash Point: 338.8°C

2,4-Diamino-6-(hydroxymethyl)pteridine Hydrochloride Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

2,4-Diamino-6-(hydroxymethyl)pteridine Hydrochloride Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds